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Compound of Interest

Compound Name: 2-Methyl-2-thiazoline

Cat. No.: B147230 Get Quote

2-Methyl-2-thiazoline: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methyl-2-thiazoline, a heterocyclic organic compound, is a valuable reagent in synthetic

organic chemistry. This guide provides an in-depth overview of its chemical and physical

properties, accompanied by standardized experimental methodologies and a visualization of its

application in chemical synthesis. Its primary utility lies in its role as a Meyers reagent for the

synthesis of aldehydes.[1][2]

CAS Number: 2346-00-1[1][2][3][4]

Physical and Chemical Properties
The physical and chemical properties of 2-Methyl-2-thiazoline are summarized in the table

below. It is typically a colorless to orange-yellow liquid.[1] It is soluble in alcohol and slightly

soluble in water.[5]
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Property Value Source(s)

Molecular Formula C₄H₇NS [1][2][3]

Molecular Weight 101.17 g/mol [1][2][6]

Melting Point -101 °C [6][7][8]

Boiling Point 144-145 °C at 760 mmHg [5][6][7][8]

Density 1.067 g/mL at 25 °C [7][8][9]

Flash Point 37.22 °C (99 °F) [5][9]

Refractive Index 1.520 (at 20 °C) [7][8][9]

pKa 5.26 ± 0.10 (Predicted) [1]

Vapor Pressure
6.25 mmHg at 25 °C

(Estimated)
[5]

Experimental Protocols
The following are generalized experimental protocols for determining the key physical

properties of a liquid organic compound like 2-Methyl-2-thiazoline. These are based on

standard laboratory techniques.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common laboratory method is distillation.

Apparatus: A round-bottom flask, a heating mantle, a distillation head with a thermometer, a

condenser, and a receiving flask.

Procedure:

A sample of 2-Methyl-2-thiazoline is placed in the round-bottom flask with a few boiling

chips.
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The apparatus is assembled for simple distillation. The thermometer bulb should be

positioned just below the side arm of the distillation head.

The sample is heated gently.

The temperature is recorded when the liquid is boiling and a steady stream of distillate is

collected. This temperature is the boiling point. The atmospheric pressure should also be

recorded.

Determination of Density
Density is the mass per unit volume of a substance.

Apparatus: A pycnometer (a flask with a specific, known volume) and an analytical balance.

Procedure:

The empty pycnometer is weighed.

The pycnometer is filled with the sample of 2-Methyl-2-thiazoline, ensuring no air bubbles

are present.

The filled pycnometer is weighed.

The density is calculated by dividing the mass of the sample by the known volume of the

pycnometer. The temperature at which the measurement is made should be recorded.

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material.

Apparatus: A refractometer (e.g., an Abbé refractometer).

Procedure:

A few drops of 2-Methyl-2-thiazoline are placed on the prism of the refractometer.

The prism is closed, and the light source is adjusted.
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The user looks through the eyepiece and adjusts the controls until the dividing line

between the light and dark fields is sharp and centered.

The refractive index is read from the scale. The temperature of the measurement is critical

and is typically controlled by a water bath connected to the refractometer.

Application in Aldehyde Synthesis (Meyers
Synthesis)
2-Methyl-2-thiazoline is utilized in the Meyers synthesis for the preparation of aldehydes. The

process involves the lithiation of 2-methyl-2-thiazoline to form an acetaldehyde enolate

equivalent. This intermediate can then react with various electrophiles. The subsequent

hydrolysis of the resulting thiazoline derivative yields the desired aldehyde.[1][7]

2-Methyl-2-thiazoline

Lithiated Intermediate
(Acetaldehyde Enolate Equivalent)

 1. Lithiation 

Alkylated Thiazoline

 2. Alkylation 

Aldehyde Product

 3. Hydrolysis 
n-Butyllithium

Alkyl Halide (R-X)

Hydrolysis (H₃O⁺)

Click to download full resolution via product page

Caption: Reaction pathway for the synthesis of aldehydes using 2-Methyl-2-thiazoline (Meyers

Synthesis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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